N-(2,3-dihydro-1H-inden-5-yl)-2-[2-(4-fluorophenyl)-3-(hydroxymethyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide

• IUPAC Name: N-(2,3-dihydro-1H-inden-5-yl)-2-[2-(4-fluorophenyl)-3-(hydroxymethyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetamide
• InChI: InChI=1S/C24H21FN4O3/c25-18-7-4-16(5-8-18)22-20(14-30)23-24(32)28(10-11-29(23)27-22)13-21(31)26-19-9-6-15-2-1-3-17(15)12-19/h4-12,30H,1-3,13-14H2,(H,26,31)
• InChI Key: DYABKROFAOKWSJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)NC(=O)CN3C=CN4C(=C(C(=N4)C5=CC=C(C=C5)F)CO)C3=O
• Molecular Formula: C24H21FN4O3
• Molecular Weight: 432.4 g/mol
• CAS No.: 1775300-51-0

Description

N-(2,3-dihydro-1H-inden-5-yl)-2-[2-(4-fluorophenyl)-3-(hydroxymethyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide is a useful research compound. Its molecular formula is C24H21FN4O3 and its molecular weight is 432.455. The purity is usually 95%.
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Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Novel Co(II) and Cu(II) Coordination Complexes : A study on pyrazole-acetamide derivatives, closely related to the compound , explored their use in synthesizing novel coordination complexes with metals like Co(II) and Cu(II). These complexes exhibited significant antioxidant activity, suggesting potential applications in developing antioxidant agents. This research demonstrates the chemical versatility and potential biological relevance of such compounds (Chkirate et al., 2019).

Anti-Inflammatory and Antipsychotic Potential

Anti-Inflammatory Activity : Another research effort involved synthesizing acetamide derivatives with anti-inflammatory properties, highlighting the compound's utility in medicinal chemistry, particularly in developing new anti-inflammatory agents (Sunder & Maleraju, 2013).

Antipsychotic Agents : A series of derivatives demonstrated antipsychotic-like profiles without interacting with dopamine receptors, indicating the compound's relevance in designing new antipsychotic medications. This research underscores the compound's potential utility in neuropharmacology (Wise et al., 1987).

Antimicrobial and Anticancer Activity

Anti-Microbial Activities : The synthesis of novel thiazole derivatives incorporating pyrazole moieties showed significant anti-bacterial and anti-fungal activities. Such studies suggest the compound's applicability in developing new antimicrobial agents (Saravanan et al., 2010).

Anti-Lung Cancer Activity : Research on fluoro-substituted benzo[b]pyran derivatives related to the compound indicated potential anti-lung cancer activity. This points to the compound's potential in cancer research and therapy development (Hammam et al., 2005).